tert-butyl 7-(4-iodo-1H-pyrazol-1-yl)-2-azaspiro[3.5]nonane-2-carboxylate

• Molecular Formula: C16H24IN3O2
• Molecular Weight: 417.28 g/mol
• IUPAC Name: tert-butyl 7-(4-iodopyrazol-1-yl)-2-azaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C16H24IN3O2/c1-15(2,3)22-14(21)19-10-16(11-19)6-4-13(5-7-16)20-9-12(17)8-18-20/h8-9,13H,4-7,10-11H2,1-3H3
• InChI Key: YTSTVAXCBGNFKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCC(CC2)N3C=C(C=N3)I

Description

Tert-butyl 7-(4-iodo-1H-pyrazol-1-yl)-2-azaspiro[3.5]nonane-2-carboxylate is a useful research compound. Its molecular formula is C16H24IN3O2 and its molecular weight is 417.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-iodo-1H-pyrazole and tert-butyl 7-(methylsulfonyloxy)-2-azaspiro[3.5]nonane-2-carboxylate (70 mg, 0.219 mmol, 1.0 equiv) and 4-iodo-1H-pyrazole in DMF (1 mL) was added Cs2CO3 (79 mg, 0.241 mmol, 1.1 equiv). The mixture was stirred at 80° C. for 3 hrs. It was concentrated by rotary evaporator in vacuo to give the residue which was purified by CombiFlash (12 g silica gel column, EtOAc/Hex: 0-40%) to afford 74 mg (yield 81%) of tert-butyl 7-(4-iodo-1H-pyrazol-1-yl)-2-azaspiro[3.5]nonane-2-carboxylate as a off-white solid.